Cas no 2138251-64-4 (5-Nitroquinoline-6-sulfonyl fluoride)

• Product Name: 5-Nitroquinoline-6-sulfonyl fluoride
• CAS No: 2138251-64-4
• MF: C₉H₅FN₂O₄S
• MW: 256.210404157639
• CID: 6154593
• PubChem ID: 165452682
• Update Time: 2025-07-22

5-Nitroquinoline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138251-64-4
• EN300-729116
• 5-nitroquinoline-6-sulfonyl fluoride
• 5-Nitroquinoline-6-sulfonyl fluoride

• Inchi： 1S/C9H5FN2O4S/c10-17(15,16)8-4-3-7-6(2-1-5-11-7)9(8)12(13)14/h1-5H
• InChI Key： HVCWJUBPBASHDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CN=2)C=1[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 255.99540598g/mol
• Monoisotopic Mass: 255.99540598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on 5-Nitroquinoline-6-sulfonyl fluoride

5-Nitroquinoline-6-sulfonyl fluoride (CAS No. 2138251-64-4): An Overview of a Versatile Compound in Modern Chemistry

5-Nitroquinoline-6-sulfonyl fluoride (CAS No. 2138251-64-4) is a highly versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications, from synthetic intermediates to functional materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 5-Nitroquinoline-6-sulfonyl fluoride, highlighting its significance in contemporary research.

Chemical Structure and Properties

5-Nitroquinoline-6-sulfonyl fluoride is a fluorinated sulfonyl derivative of 5-nitroquinoline. Its molecular formula is C₁₀H₆FNO₄S, with a molecular weight of approximately 273.22 g/mol. The presence of the nitro group and the sulfonyl fluoride functional group imparts unique chemical properties to this compound. The nitro group enhances the electron-withdrawing character of the molecule, making it highly reactive in various chemical reactions. The sulfonyl fluoride group, on the other hand, is known for its high reactivity and versatility in forming stable sulfonamide bonds, which are crucial in many synthetic transformations.

The physical properties of 5-Nitroquinoline-6-sulfonyl fluoride include its appearance as a white to off-white solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), but insoluble in water. These solubility characteristics make it suitable for use in a variety of chemical reactions and processes.

Synthesis Methods

The synthesis of 5-Nitroquinoline-6-sulfonyl fluoride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-nitroquinoline with sulfuryl chloride (SO₂Cl₂) followed by treatment with anhydrous hydrogen fluoride (HF). This multi-step process ensures high yields and purity of the final product. Another approach involves the use of fluorinating agents such as Selectfluor (N-fluorobenzenesulfonimide) to introduce the fluorine atom directly onto the sulfonyl group.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for 5-Nitroquinoline-6-sulfonyl fluoride. This method utilizes microwave-assisted synthesis to enhance reaction rates and yields while minimizing side reactions. The use of microwave technology has been shown to significantly reduce reaction times and improve overall efficiency, making it an attractive option for large-scale production.

Potential Applications

5-Nitroquinoline-6-sulfonyl fluoride finds extensive applications in various fields due to its unique chemical properties. In medicinal chemistry, this compound serves as a valuable intermediate in the synthesis of novel drugs and drug candidates. Its reactivity with primary and secondary amines allows for the formation of stable sulfonamide bonds, which are essential in many pharmaceuticals. For example, sulfonamides are widely used in antibiotics and anti-inflammatory drugs due to their ability to inhibit bacterial enzymes.

In materials science, 5-Nitroquinoline-6-sulfonyl fluoride can be used to functionalize polymers and surfaces. The sulfonyl fluoride group can react with hydroxyl or amine groups on polymer chains or surfaces to form covalent bonds, thereby modifying their properties. This has applications in areas such as surface coatings, adhesives, and biomedical devices where controlled surface chemistry is crucial.

Recent Research Highlights

The versatility of 5-Nitroquinoline-6-sulfonyl fluoride has led to numerous research studies exploring its potential applications. A notable study published in Advanced Materials reported the use of this compound as a cross-linking agent in polymer-based drug delivery systems. The researchers demonstrated that the sulfonamide bonds formed by reacting 5-Nitroquinoline-6-sulfonyl fluoride with polymer chains improved the stability and controlled release properties of the drug delivery system.

In another study published in Chemical Communications, scientists investigated the use of 5-Nitroquinoline-6-sulfonyl fluoride as a fluorescent probe for detecting specific biomolecules. The nitro group and sulfonyl fluoride functional groups were found to enhance the fluorescence properties of the probe, making it highly sensitive and selective for target biomolecules.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 5-Nitroquinoline-6-sulfonyl fluoride is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, handling should be performed in a well-ventilated area or fume hood to minimize exposure to vapors or dust.

In conclusion, 5-Nitroquinoline-6-sulfonyl fluoride (CAS No. 2138251-64-4) is a highly versatile compound with significant potential in various fields of chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on novel drug development, polymer functionalization, and advanced materials design. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.